4-(2,4-Dichlorophenyl)-2-(isopropylamino)-6-[3-(trifluoromethyl)phenyl]nicotinonitrile

• IUPAC Name: 4-(2,4-dichlorophenyl)-2-(propan-2-ylamino)-6-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile
• InChI: InChI=1S/C22H16Cl2F3N3/c1-12(2)29-21-18(11-28)17(16-7-6-15(23)9-19(16)24)10-20(30-21)13-4-3-5-14(8-13)22(25,26)27/h3-10,12H,1-2H3,(H,29,30)
• InChI Key: MEJMBNIFPVBTFW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C(C(=CC(=N1)C2=CC(=CC=C2)C(F)(F)F)C3=C(C=C(C=C3)Cl)Cl)C#N
• Molecular Formula: C22H16Cl2F3N3
• Molecular Weight: 450.3 g/mol

Description

4-(2,4-Dichlorophenyl)-2-(isopropylamino)-6-[3-(trifluoromethyl)phenyl]nicotinonitrile is a useful research compound. Its molecular formula is C22H16Cl2F3N3 and its molecular weight is 450.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

One of the scientific research applications of compounds similar to 4-(2,4-Dichlorophenyl)-2-(isopropylamino)-6-[3-(trifluoromethyl)phenyl]nicotinonitrile involves their synthesis and evaluation for antimicrobial properties. For instance, compounds like 2-Methoxy – 6 - {4' - [(4'''- Chlorophenyl) (phenyl) methyl amino] phenyl} - 4 - aryl nicotinonitrile have been synthesized and assessed for their activity against various bacteria and fungi, showcasing potential antimicrobial applications (J. V. Guna et al., 2015).

Environmental Impact Studies

Another area of research involves understanding the environmental impact of chemical compounds on ecosystems, such as the study on the effect of similar compounds on nitrification in tropical soils. This research provides insights into how certain chemicals can influence soil health and nutrient cycling, which is crucial for agricultural practices and environmental conservation (H. Dubey, 1969).

Material Science Applications

In the field of material science, research has been conducted on the synthesis of new biocidal compounds for the plastic industry, demonstrating the potential use of such chemicals in enhancing the antimicrobial properties of plastics. This can lead to the development of materials with improved hygiene standards, which is particularly relevant in medical and food packaging applications (A. Zaiton et al., 2018).

Chemical Synthesis and Pharmacokinetics

Further research includes the synthesis and pharmacokinetics study of structural isomers of β2 agonists, which highlights the chemical versatility and potential for developing new therapeutic agents. Such studies contribute to the broader field of medicinal chemistry and drug development, providing a foundation for future pharmaceutical innovations (M. Glushkova et al., 2020).

Corrosion Inhibition

Investigations into the corrosion inhibition properties of nicotinonitriles on mild steel in acidic environments have shown that these compounds can significantly protect against corrosion. This research has implications for industries where metal preservation is critical, such as in construction and manufacturing (Priyanka Singh et al., 2016).